The study assesses potential effects of the African Continental Free Trade Area (AfCFTA) on agri-food sectors and food security in Africa. It employs the global Computable General Equilibrium model MAGNET in an ex ante analysis. The analysis has high regional and sectoral detail, representing the wide variety of African economies and trade policy strategies.The AfCFTA lifts 1.0 million people from risk of hunger while increasing national incomes. The rise in food prices offsets the increase in household income in a few regions. Food production increases in total, but several regions reduce production while increasing imports. Non-tariff measure reductions have higher impact than tariff cuts. A group of countries could experience adverse food security effects due to the AfCFTA.

BackgroundIndigenous peoples’ food systems refer to all the activities related to the food harvested in local ecosystems and traditional territories. Food sovereignty and food autonomy allow indigenous communities to decide on the production, distribution, and consumption of their own food.ObjectiveThis systematic scoping review summarizes the existing literature on indigenous peoples’ food sovereignty and autonomy as expressions of resistance to food globalization.DesignPapers published between 2014 and 2021 in online databases were identified. We selected 48 articles from 18 countries addressing the topic of indigenous peoples’ food sovereignty and autonomy.ResultsCommunity support for native food production based on indigenous cosmovision and philosophy, alternative ethnobotany-based agriculture, indigenous seeds, medicinal and nutritional properties of native foods, and self-governance, such as the harvest and exchange of local produce, the incidence of nutritional policy, and control of the trade of external products, are some manifestations of indigenous resistance to food globalization. Some theoretical perspectives related to these notions include agroecology, decolonization, dialogue of knowledge, and “Buen Vivir” (Good living).ConclusionsFood sovereignty and food autonomy are gaining visibility in international debates and pose the main challenge faced by current neoliberal, extractive, and homogenizing food regime.

In many low-income countries, agricultural producers face significant climate-related risks that undermine the resilience of their production and food supply systems. Agricultural insurance can help mitigate some of these risks, enabling farmers to increase farm investments, incomes, and food and nutritional security. This paper conducts a literature review to evaluate the extent to which agricultural insurance is gender-inclusive and gender-responsive (i.e., reaches and benefits both women and men), and whether there is potential for such insurance to empower women or even become gender-transformative. We find that existing agricultural insurance products are designed and delivered in ways that limit reach and benefits of insurance for women. Empirical research has focused less on the question whether insurance empowers women, let alone whether it has a transformative effect by changing institutional norms that perpetuate gender inequities. We present a case study of a crop insurance program in Kenya to discuss how agricultural insurance, if adequately designed, can have stronger impacts on gender-related outcomes. Empirically testing these approaches to agricultural insurance design is a key priority for future research.

Achieving gender equality and women’s empowerment in food systems can result in greater food security and better nutrition, and in more just, resilient, and sustainable food systems for all. This paper uses a scoping review to assess the current evidence on pathways between gender equality, women’s empowerment, and food systems. The paper uses an adaptation of the food systems framework to organize the evidence and identify where evidence is strong, and where gaps remain. Results show strong evidence on women’s differing access to resources, shaped and reinforced by contextual social gender norms, and on links between women’s empowerment and maternal education and important outcomes, such as nutrition and dietary diversity. However, evidence is limited on issues such as gender considerations in food systems for women in urban areas and in aquaculture value chains, best practices and effective pathways for engaging men in the process of women’s empowerment in food systems, and for addressing issues related to migration, crises, and whether local food systems food systems are more empowering to women. And while there are gender informed evaluation studies that examine the effectiveness of gender- and nutrition-sensitive agricultural programs, evidence to indicate the long-term sustainability of such impacts remains limited. The paper recommends keys areas for investment: improving women’s leadership and decision-making in food systems, promoting equal and positive gender norms, improving access to resources, and building cross-contextual research evidence on gender and food systems.

Urban agriculture, including peri-urban farming, can nourish around one billion city dwellers and provide multiple social, economic, and environmental benefits. However, these benefits depend on various factors and are debated. Therefore, we used machine learning to semi-automate a systematic review of the existing literature on urban agriculture. It started with around 76,000 records for initial screening based on a broad keyword search strategy. We applied the topic modeling approach to systematically understand various aspects of urban agriculture based on the full text of around 1,450 relevant publications. Urban agriculture literature covers 14 topics, clustered into 11 themes related to urban agriculture forms, their multi-functionalities, and their underlying challenges. These forms are small-scale ground-based and building-integrated systems. The multi-functionalities include food, livelihoods, health benefits, social space, green infrastructure, biodiversity, and ecosystem services. Therefore, promoting urban agriculture requires accounting for its multi-functionalities, besides food provisioning, and encouraging efficient and sustainable practices.

The food sector was seriously affected by COVID-19 in southern-southeast Mexico, a Mayan region with high levels of poverty, malnutrition, and extreme weather events. The present study aimed to identify, from the dimensions of food security, citizen-led initiatives that emerged as strategies to guarantee food access in five states in the south-southeast of Mexico. A total of 7446 news articles were collected from five online newspapers and 53 food initiatives were identified. The six dimensions of food security analysis were used as a guide for our critical review of gathered media reports. The access dimension of food security was the most addressed using collection drives and food delivery to vulnerable populations. Review results underscore the critical role of community strengthening to increase and sustain food resilience.

The Pacific region is experiencing a non-communicable disease epidemic largely driven by an ongoing nutrition transition from nutrient rich whole foods to imported staples and highly processed foods. Food trade is a major driver of this transition. We characterize regional and sub-regional trade from 1995 to 2018 for 18 Pacific Island Countries and Territories using the Pacific Food Trade Database. The analysis shows the growing dependence on imports of rice from South-East Asia and wheat from Australia, and recent growth in imports of meat from Australia, New Zealand and USA, and highly processed foods from South-East Asia. Findings are discussed in terms of policy and trade agreements, and global shocks including COVID-19 and the war in Ukraine.

Food security is still a major issue permeating the global economy. Further, the salience of food security as an issue has increased dramatically following a global pandemic, a land war in Europe, fuel and fertilizer shortages, supply-chain shocks, and widespread inflation in food prices. Millennium Development Goals – MDGs brought back the issue of food security to the forefront of global innovation, technology, and environmental discussions. The agriculture industry today is becoming smarter, digitized, and more innovation and technological driven and integrated. This paper assesses the role of technology in ameliorating the risk of food security. We use a sample of 106 countries over the period from 2012 to 2018 to test this notion. Our results indicate that technology has a positive impact on global food security. For OECD countries, the impact is mostly on food availability, while for non-OECD countries the impact is mostly on food affordability. Moreover, OECD countries have been seeing increasing importance of technology to their food security in recent years.

Food insecurity continues to grow in Sub-Saharan Africa (SSA). In 2019, chronically malnourished people numbered nearly 240 million, or 20% of the population in SSA. Globally, numerous efforts have been made to anticipate potential droughts, crop conditions, and food shortages in order to improve early warning and risk management for food insecurity. To support this goal, we develop an Earth Observation (EO) and machine-learning-based operational, subnational maize yield forecast system and evaluate its out-of-sample forecast skills during the growing seasons for Kenya, Somalia, Malawi, and Burkina Faso. In general, forecast skills improve substantially during the vegetative growth period (VP) and gradually during the reproductive development period (RP). Thus, mid-season assessment can provide effective early warning months before harvest. Skillful forecasts (Nash Sutcliffe Efficiency (NSE) > 0.6 and Mean Absolute Percentage Error (MAPE) < 20%) appear approximately two dekads after the VP; for example, skillful forecasts appear in May in Kenya and Somalia, January in Malawi, and July in Burkina Faso. During model development, effective EO features are also identified, such as precipitation and available water during VP, and dry days and extreme temperatures in early VP. Compared to monthly standard EO features, sub-monthly (dekadal), non-standard, and serial EO features significantly improve forecast skills by ＋ 0.3 NSE and -10% of MAPE, demonstrating the ability to precisely and effectively capture favorable or detrimental crop development conditions. Finally, skillful forecasts and practical utility are demonstrated in the recent normal and dry years in each region. Overall, the developed yield forecasting system can provide skillful predictions during the growing season, supporting regional and international agricultural decision-making processes, including informing food-security planning and management, thereby helping to mitigate food shortages caused by unfavorable climate conditions.

Due to declining or stagnating agricultural productivity and rising food insecurity, African countries agreed to dedicate ten percent of public spending to agriculture under the Maputo and Malabo declarations in 2003 and 2014, respectively. Similarly, Asian countries increased spending on agriculture via input subsidies for crop production, greater mechanisation, and research and development funds. These spending increases are happening in countries with varying levels of institutional quality, and hence, differences in observed outcomes. Using cereal prodution as proxy for the availability dimension of food security, we conduct a comprehensive empirical assessment of the impact of public agricultural spending on food security under heterogeneous institutional quality regimes. We estimate fixed effects models with robust standard errors using an unbalanced panel of 25 countries in Sub-Saharan Africa and Asia over 22 years. The preponderance of evidence suggests that institutional quality plays a significant mediating role on the impact of public agricultural spending on food security. Overall, the magnitude of change in cereal production due to public agricultural spending is larger for countries with higher institutional quality than for those with lower institutional quality. While public investment in agriculture enhances food security, its effectiveness is predicated on improvements in the quality of public institutions. High quality public institutions protect private physical and intellectual property and guide prudent use of public resources.